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Compound of Interest

Compound Name: Heliosit

Cat. No.: B12652425

Heliosit® Orthodontic, a light-curing, single-component bonding material, is widely utilized for
affixing orthodontic brackets. Its stability and performance are contingent upon adherence to
prescribed storage conditions and awareness of its shelf life. This guide provides a technical
overview of these parameters for researchers, scientists, and professionals in drug
development.

Composition Overview

Heliosit Orthodontic's composition is a critical determinant of its storage requirements. The
material primarily consists of a monomer matrix, which includes urethane dimethacrylate, Bis-
GMA, and decandiol dimethacrylate, accounting for 85% of its weight[1][2]. The remaining
portion is comprised of highly dispersed silicon dioxide (14 wt%) as a filler, and catalysts and
stabilizers (1 wt%)[1][2].

Shelf Life and Expiration

The shelf life of Heliosit Orthodontic is indicated by the expiration date printed on the
packaging. It is imperative not to use the material beyond this date to ensure optimal bonding
performance[3][4]. The chemical stability of the product is maintained under normal handling
and storage conditions; however, it is photoreactive, meaning exposure to light can induce
premature polymerization[5][6].

Storage Conditions
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Proper storage is crucial to preserve the integrity of Heliosit Orthodontic. The recommended
storage temperature range is between 2°C and 28°C (36°F and 82°F)[3][4]. Storing the material
within this temperature range is vital, as temperature fluctuations can significantly affect the
shelf life and bonding efficacy of resin cements[7].

Key storage recommendations include:
o Temperature Control: Maintain a consistent temperature between 2°C and 28°C[3][4].

 Light Protection: The material must be protected from light exposure to prevent premature
curing[5][6]. Syringes should be resealed immediately after use[3].

o Original Packaging: Store the product in its original receptacle to shield it from environmental
factors[5].

» Heat and Sunlight Avoidance: Protect from heat and direct sunlight[5][6].
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Parameter

Recommended Condition

Rationale

Storage Temperature

2°C - 28°C (36°F - 82°F)

To maintain chemical stability
and prevent degradation[3][4].
Studies on similar materials
show that storage temperature
significantly impacts shelf life
and bond strength[7].

Light Exposure

Protect from light

The material is photoreactive
and can polymerize

prematurely upon exposure[5]

[6].

Packaging

Keep in original, tightly sealed

container

To prevent contamination and

exposure to light and air[3][5].

Heat and Sunlight

Avoid direct exposure

To prevent thermal
degradation of the

components[5][6].

Usage Post-Expiration

Do not use after the expiration

date

To ensure product efficacy and
safety[3][4].

Experimental Protocols for Stability Assessment

While specific internal testing protocols for Heliosit are proprietary, a general methodology for

assessing the stability of dental resins can be outlined. This would typically involve accelerated

aging and real-time stability studies.

Objective: To evaluate the effect of storage conditions on the physical and chemical properties

of the dental bonding agent over time.

Methodology:

o Sample Preparation: A batch of Heliosit Orthodontic is divided into multiple sample groups.

o Storage Conditions:
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o Control Group: Stored under recommended conditions (e.g., 23°C + 2°C, 50% + 10%
relative humidity, protected from light).

o Accelerated Aging Group: Stored at elevated temperatures (e.g., 40°C = 2°C, 75% + 5%
relative humidity).

o Refrigerated Group: Stored at the lower end of the recommended range (e.g., 5°C = 3°C).

o Testing Intervals: Samples from each group are tested at predetermined intervals (e.g., 0, 3,
6, 12, 24, and 36 months).

e Analytical Tests:

o Shear Bond Strength: To assess the adhesive strength to a standardized substrate (e.qg.,
etched enamel or ceramic). This is a critical performance indicator[8].

o Degree of Conversion: Measured using Fourier Transform Infrared Spectroscopy (FTIR) to
determine the extent of monomer to polymer conversion upon light curing.

o Viscosity: Assessed with a rheometer to detect changes in the material's handling
properties.

o Hardness: Measured using a microhardness tester on cured samples.

o Color Stability: Evaluated using a spectrophotometer to detect any color changes over
time.

This structured approach allows for the systematic evaluation of the product's stability and the
validation of its shelf life.

Logical Relationships and Workflows

To visualize the factors influencing the stability of Heliosit, the following diagrams are provided.
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Caption: Influence of storage conditions on Heliosit degradation.
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Caption: Experimental workflow for Heliosit stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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